Cas no 2092310-58-0 (1,3-dichloro-6,7-difluoroisoquinoline)

• Product Name: 1,3-dichloro-6,7-difluoroisoquinoline
• CAS No: 2092310-58-0
• MF: C₉H₃Cl₂F₂N
• MW: 234.029627084732
• MDL: MFCD30730528
• CID: 4637068
• PubChem ID: 131501064
• Update Time: 2025-05-19

1,3-dichloro-6,7-difluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,3-dichloro-6,7-difluoro-
• 1,3-dichloro-6,7-difluoroisoquinoline

• MDL： MFCD30730528
• Inchi： 1S/C9H3Cl2F2N/c10-8-2-4-1-6(12)7(13)3-5(4)9(11)14-8/h1-3H
• InChI Key： JRSKRLWSJBZGFW-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=C(F)C(F)=C2)C=C(Cl)N=1

Additional information on 1,3-dichloro-6,7-difluoroisoquinoline

Recent Advances in the Application of 1,3-Dichloro-6,7-difluoroisoquinoline (CAS: 2092310-58-0) in Chemical Biology and Pharmaceutical Research

The compound 1,3-dichloro-6,7-difluoroisoquinoline (CAS: 2092310-58-0) has recently emerged as a pivotal scaffold in chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This heterocyclic compound, characterized by its dichloro and difluoro substitutions, has garnered significant attention for its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active molecules, underscoring its importance in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1,3-dichloro-6,7-difluoroisoquinoline as a precursor for the synthesis of novel EGFR (epidermal growth factor receptor) inhibitors. The researchers demonstrated that the compound's electron-deficient aromatic system facilitates nucleophilic aromatic substitution reactions, enabling the efficient introduction of diverse pharmacophores. This approach yielded several potent EGFR inhibitors with nanomolar activity against resistant mutations, highlighting the compound's utility in addressing unmet medical needs in oncology.

In parallel, investigations into the compound's physicochemical properties have revealed promising characteristics for drug development. Computational analyses indicate that 1,3-dichloro-6,7-difluoroisoquinoline exhibits favorable lipophilicity (clogP ~2.5) and moderate solubility, making it suitable for oral bioavailability. Furthermore, its molecular weight (238.03 g/mol) and polar surface area (25.78 Ų) fall within the optimal ranges for central nervous system (CNS) penetration, suggesting potential applications in neurodegenerative disease therapeutics.

The synthetic versatility of 1,3-dichloro-6,7-difluoroisoquinoline has been further demonstrated in recent work published in Organic Letters, where it served as a building block for the construction of complex polycyclic systems through palladium-catalyzed cross-coupling reactions. This methodology enabled the rapid assembly of diverse isoquinoline derivatives with potential applications as fluorescent probes for biological imaging. The unique electronic properties imparted by the difluoro substitution pattern were found to significantly enhance the photophysical characteristics of these derivatives.

From a safety and toxicological perspective, preliminary studies conducted by pharmaceutical companies have shown that 1,3-dichloro-6,7-difluoroisoquinoline exhibits acceptable stability profiles under physiological conditions, with no significant degradation observed in simulated gastric fluid over 24 hours. However, researchers caution that the reactive chlorine atoms may necessitate careful handling during synthetic procedures to prevent unwanted side reactions.

Looking forward, the pharmaceutical industry is increasingly recognizing the potential of 1,3-dichloro-6,7-difluoroisoquinoline as a privileged scaffold. Several patent applications filed in 2023-2024 describe its incorporation into novel drug candidates targeting protein-protein interactions, particularly in the areas of inflammation and immunology. The compound's ability to serve as a molecular "handle" for further derivatization while maintaining favorable drug-like properties positions it as a valuable tool in the medicinal chemist's arsenal.